Cas no 7301-54-4 ([2-[(8S,9S,10R,11R,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2 ,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2 -oxo-ethyl] (2S,3S,4S,5R)-2,3,4,5-tetrahydroxy-6-oxo-hexanoate)

• Product Name: [2-[(8S,9S,10R,11R,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2 ,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2 -oxo-ethyl] (2S,3S,4S,5R)-2,3,4,5-tetrahydroxy-6-oxo-hexanoate
• CAS No: 7301-54-4
• Molecular Formula: C₂₇H₃₈O₁₁
• Molecular Weight: 538.584
• CID: 977720
• PubChem ID: 56840995

[2-[(8S,9S,10R,11R,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2 ,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2 -oxo-ethyl] (2S,3S,4S,5R)-2,3,4,5-tetrahydroxy-6-oxo-hexanoate Properties

Names and Identifiers

• [2-[(8S,9S,10R,11R,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2 ,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2 -oxo-ethyl] (2S,3S,4S,5R)-2,3,4,5-tetrahydroxy-6-oxo-hexanoate
• Cortisol 21-β-D-Glucuronide
• (11α)-11,17-Dihydroxy-3,20-dioxopregn-4-en-21-yl D-glucuronate
• [2-[(8S,9S,10R,11R,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2 ,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phen
• [2-[(8S,9S,10R,11R,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2 ,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2 -oxo-ethyl] (2S,3S,4S,5R)-2,3,4,5-tetrahydroxy-6-oxo-hexan
• 2257616
• A-D-Glucuronide
• Cortisol-21-glucosiduronate
• beta-D-Glucopyranosiduronic acid, (11beta)-11,17-dihydroxy-3,20-dioxopregn-4-en-21-yl
• [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] (2S,3S,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexanoate
• Hydrocortisone 21-glucuronate
• 7301-54-4
• Cortisol 21-

• InChIKey： SAWZKWFVRPPPKZ-UKCKIBEOSA-N
• Inchi： InChI=1S/C27H38O11/c1-25-7-5-14(29)9-13(25)3-4-15-16-6-8-27(37,26(16,2)10-17(30)20(15)25)19(32)12-38-24(36)23(35)22(34)21(33)18(31)11-28/h9,11,15-18,20-23,30-31,33-35,37H,3-8,10,12H2,1-2H3/t15-,16-,17-,18-,20+,21+,22-,23-,25-,26-,27-/m0/s1
• SMILES： CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)COC(=O)C(C(C(C(C=O)O)O)O)O)O)C)O

Computed Properties

• Exact Mass: 538.241412g/mol
• Surface Charge: 0
• XLogP3: -0.8
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 9
• Monoisotopic Mass: 538.241412g/mol
• Monoisotopic Mass: 538.241412g/mol
• Topological Polar Surface Area: 199Ų
• Heavy Atom Count: 38
• Complexity: 1020
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties